Cas no 902593-29-7 (2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-N-(furan-2-yl)methylacetamide)

• Product Name: 2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-N-(furan-2-yl)methylacetamide
• CAS No: 902593-29-7
• MF: C₁₉H₁₉N₅O₄S
• MW: 413.450262308121
• CID: 6453476
• PubChem ID: 15999998
• Update Time: 2025-06-08

2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-N-(furan-2-yl)methylacetamide
• 2-((8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-(furan-2-ylmethyl)acetamide
• SR-01000127836
• 2-[(8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio]-N-(2-furylmethyl)acetamide
• 902593-29-7
• EU-0026335
• 2-[(8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)sulfanyl]-N-(furan-2-ylmethyl)acetamide
• VU0078232-2
• AKOS001824206
• SR-01000127836-1
• 2-({8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-N-[(furan-2-yl)methyl]acetamide
• CCG-28928
• F3407-1702

• Inchi： 1S/C19H19N5O4S/c1-11-21-18-13-7-15(26-2)16(27-3)8-14(13)22-19(24(18)23-11)29-10-17(25)20-9-12-5-4-6-28-12/h4-8H,9-10H2,1-3H3,(H,20,25)
• InChI Key： UDZXVXDMMZPBAF-UHFFFAOYSA-N
• SMILES： S(CC(NCC1=CC=CO1)=O)C1=NC2C=C(C(=CC=2C2=NC(C)=NN21)OC)OC

Computed Properties

• Exact Mass: 413.11577528g/mol
• Monoisotopic Mass: 413.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-N-(furan-2-yl)methylacetamide

Introduction to 2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-N-(furan-2-yl)methylacetamide and Its Applications

Compound with the CAS number 902593-29-7 is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research and development. The chemical name, 2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-N-(furan-2-yl)methylacetamide, provides a detailed insight into its structural composition and potential biological activities. This compound belongs to a class of heterocyclic molecules that are known for their diverse pharmacological properties.

The core structure of this compound includes a triazolotriquinazoline scaffold, which is a fused ring system that has been extensively studied for its potential therapeutic effects. The presence of 8,9-dimethoxy and 2-methyl substituents in the triazolotriquinazoline ring enhances its binding affinity to various biological targets. Additionally, the sulfanyl group and the acetylamide moiety contribute to the compound's overall functionality and reactivity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The molecule in question has been identified as a promising candidate in this regard due to its unique structural features. Studies have shown that the combination of the triazolotriquinazoline core with the furanyl and acetamide groups can lead to significant improvements in drug-like properties such as solubility, bioavailability, and metabolic stability.

The sulfanyl group in the compound's structure plays a crucial role in its interactions with biological targets. This functional group is known to enhance binding affinity by forming hydrogen bonds and participating in hydrophobic interactions. The presence of such a group makes this compound a potential candidate for further development as an inhibitor or modulator of various enzymatic and receptor systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Using molecular docking simulations, scientists have been able to identify potential binding sites for this compound on various biological targets. These studies suggest that it may have inhibitory effects on enzymes involved in cancer progression, inflammation, and other diseases.

The furanyl group in the molecule's structure is another key feature that contributes to its pharmacological potential. Furan derivatives are known for their ability to interact with biological targets in unique ways, often leading to potent therapeutic effects. The combination of the furanyl group with the acetylamide moiety enhances the compound's ability to cross cell membranes, which is essential for achieving effective drug delivery.

One of the most exciting aspects of this compound is its potential application in the treatment of chronic diseases. Chronic conditions such as cancer, diabetes, and neurodegenerative disorders often require long-term management with multiple medications. The multifunctional nature of this compound suggests that it could be developed into a broad-spectrum therapeutic agent capable of addressing multiple aspects of these diseases simultaneously.

In conclusion, compound CAS number 902593-29-7, specifically named as 2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-N-(furan-2-yl)methylacetamide, represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great promise for improving patient outcomes across a wide range of medical conditions.